Cas no 17799-46-1 (Undecane, 6-methylene-)
Undecane, 6-methylene- structure
Product Name:Undecane, 6-methylene-
CAS No:17799-46-1
MF:C12H24
MW:168.318964004517
CID:1366517
PubChem ID:544743
Update Time:2025-04-20
Undecane, 6-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Undecane, 6-methylene-
- 6-Methyleneundecane
- 6-methylideneundecane
- 2-Pentyl-1-heptene
- 2-Pentyl-1-heptene #
- 1-Heptene, 2-pentyl-
- 1,1-Di-n-pentylethylene
- DTXSID70337799
- 2-pentyl-hept-1-ene
- 17799-46-1
-
- Inchi: 1S/C12H24/c1-4-6-8-10-12(3)11-9-7-5-2/h3-11H2,1-2H3
- InChI Key: XEFKBSJQOZGUTE-UHFFFAOYSA-N
- SMILES: C(C(=C)CCCCC)CCCC
Computed Properties
- Exact Mass: 168.187800766g/mol
- Monoisotopic Mass: 168.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 90.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Undecane, 6-methylene- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
17799-46-1 (Undecane, 6-methylene-) Related Products
- 1632-16-2(Heptane, 3-methylene-)
- 1192-37-6(Methylenecyclohexane)
- 19780-80-4(Tridecane, 7-methylene-)
- 15870-10-7(2-Methyl-1-heptene)
- 16435-49-7(1-Dodecene, 2-methyl-)
- 3404-71-5(Hexane, 3-methylene-)
- 32400-07-0(Cyclododecane,methylene-)
- 1528-30-9(Methylenecyclopentane)
- 2980-71-4(2-Methyl-1-nonene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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